Cas no 2586126-93-2 (3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester)
3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester
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- Inchi: 1S/C10H12ClNO3/c1-6(2)15-10(13)7-4-8(11)9(14-3)12-5-7/h4-6H,1-3H3
- InChI Key: XSDAIPSDNWDPIH-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=CN=1)C(OC(C)C)=O)Cl
3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021Q56-1g |
Isopropyl 5-chloro-6-methoxynicotinate |
2586126-93-2 | 95% | 1g |
$196.00 | 2025-02-12 |
3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester
3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester
The compound 3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester (CAS No. 2586126-93-2) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities.
Chemical Structure and Properties: The molecule features a pyridine ring substituted with a carboxylic acid group at position 3, a chlorine atom at position 5, and a methoxy group at position 6. The esterification of the carboxylic acid group with a 1-methylethyl (isopropyl) group further enhances its chemical stability and solubility properties. These structural features make it an ideal candidate for various chemical modifications and functionalizations.
Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving Friedel-Crafts alkylation, nucleophilic substitution, and esterification reactions. Researchers have focused on optimizing reaction conditions to improve yield and purity, ensuring scalability for industrial applications.
Applications in Pharmaceuticals: The compound has shown promising results in preclinical studies as a potential lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.
Environmental and Safety Considerations: As with all chemical compounds, understanding the environmental impact and safety profile of 3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles to ensure its safe use in both laboratory and industrial settings.
Future Directions: Ongoing research is exploring the use of this compound in advanced materials science applications, such as in the development of novel polymers or as a precursor for nanomaterial synthesis. Its unique electronic properties make it a candidate for applications in optoelectronics and sensors.
In conclusion, 3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester (CAS No. 2586126-93-2) stands out as a versatile compound with immense potential across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking advancements in science and technology.
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